3-chloro-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)pyrazin-2-amine

• IUPAC Name: 3-chloro-N-cyclopropyl-N-(thiolan-3-yl)pyrazin-2-amine
• InChI: InChI=1S/C11H14ClN3S/c12-10-11(14-5-4-13-10)15(8-1-2-8)9-3-6-16-7-9/h4-5,8-9H,1-3,6-7H2
• InChI Key: HNQTVAWGSIZBHV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(C2CCSC2)C3=NC=CN=C3Cl
• Molecular Formula: C11H14ClN3S
• Molecular Weight: 255.77 g/mol

Description

3-Chloro-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)pyrazin-2-amine is a heterocyclic compound with a wide range of applications in the scientific research field. This compound has been studied extensively, and its synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions have been identified.

Scientific Research Applications

Pyrazines in Food Science

Pyrazines play a crucial role in the food industry due to their contribution to flavors in baking and roasted products. Strategies to control their generation during food processing have been investigated, emphasizing the modification of reaction conditions and the use of emerging technologies such as ultrasound to promote or suppress the Maillard reaction, which affects pyrazine formation (Yu et al., 2021).

Synthesis and Chemistry of Pyrazoline Derivatives

Research on the synthesis and reactivity of pyrazoline derivatives, including studies on hexasubstituted pyrazolines, has demonstrated their importance in generating structurally unique compounds with applications in developing new materials and potential therapeutic agents (Baumstark et al., 2013).

Heterocyclic Chemistry and Drug Discovery

The exploration of heterocyclic compounds, including pyrazines and pyrazolines, is significant in pharmaceutical research. These compounds serve as core structures for developing drugs with various pharmacological properties, such as anticancer, antibacterial, and anti-inflammatory activities. Studies focus on novel synthetic routes and the biological implications of these molecules (Ferreira & Kaiser, 2012).

Advanced Materials and Organic Electronics

Research on organic thermoelectric materials, such as poly(3,4-ethylenedioxythiophene):poly(styrenesulfonic acid) (PEDOT:PSS), highlights the potential of heterocyclic compounds in enhancing the performance of organic electronics. Treatment methods aimed at improving conductivity and thermoelectric properties of materials are of particular interest, suggesting a broader application of heterocyclic chemistry in material science (Zhu et al., 2017).

Environmental and Safety Considerations

The synthesis and application of heterocyclic N-oxide molecules, including those related to pyrazine derivatives, have been explored for their potential in organic synthesis, catalysis, and environmental remediation. These studies underscore the importance of understanding the environmental impact and safety profiles of heterocyclic compounds, guiding their responsible use in various applications (Li et al., 2019).